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Compound of Interest

Compound Name: N-benzhydryloxan-4-amine

Cat. No.: B15357607

N-benzhydryloxan-4-amine, a distinct benzhydryl compound, has emerged as a molecule of
interest within the scientific community. This guide aims to provide a comprehensive overview
of its chemical identity and compare it with other relevant benzhydryl compounds, highlighting
the current landscape of available research data.

Chemical Identity and Structure

N-benzhydryloxan-4-amine, also recognized by its synonym N-benzhydryl-tetrahydro-2H-
pyran-4-amine, is identified by the CAS number 625126-73-0. Its molecular structure features a
benzhydryl group, which consists of two phenyl rings attached to a single carbon atom, linked
to the nitrogen atom of an oxane (tetrahydropyran) ring at the 4-position.

Comparative Analysis with Other Benzhydryl
Compounds

The benzhydryl moiety is a common scaffold in a variety of pharmacologically active
compounds.[1] These compounds exhibit a wide range of biological activities, including
antihistaminic, anticholinergic, and central nervous system effects. Due to a lack of publicly
available experimental data on the biological activity of N-benzhydryloxan-4-amine, a direct
guantitative comparison with other well-studied benzhydryl compounds is not feasible at this
time.
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However, to provide a contextual understanding, a closely related compound, (3S,6S)-6-
benzhydryltetrahydro-2H-pyran-3-amine, has been investigated for its activity as a monoamine
uptake inhibitor.[2] This suggests that compounds within this structural class have the potential
to interact with key neurological targets. It is important to note that this is a structural isomer of
the requested compound and any extrapolation of its activity to N-benzhydryloxan-4-amine
would be purely speculative without direct experimental evidence.

Current Research Status and Future Directions

As of the latest review of scientific literature, there are no published studies detailing the
pharmacological, toxicological, or pharmacokinetic properties of N-benzhydryloxan-4-amine.
Chemical suppliers list the compound, indicating its availability for research purposes.[3][4] The
absence of performance data precludes the creation of a detailed comparison guide with other
benzhydryl compounds.

Future research efforts would be necessary to elucidate the biological profile of N-
benzhydryloxan-4-amine. Such studies would typically involve:

 Invitro assays: To determine binding affinities for various receptors and transporters.

« Invivo studies: To evaluate its effects in animal models and establish its pharmacokinetic
and safety profiles.

Without such data, any discussion of its potential applications or comparison of its performance
remains speculative.

Experimental Protocols

Detailed experimental protocols for the synthesis and evaluation of benzhydryl compounds can
be found in the scientific literature. For instance, the synthesis of the related compound
(3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-amine involved a multi-step process starting from
(R)-2-benzhydryloxirane.[2] Biological evaluation typically involves radioligand binding assays
and neurotransmitter uptake inhibition assays using established protocols.

Data Presentation
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Currently, there is no quantitative data available for N-benzhydryloxan-4-amine to presentin a
comparative table.

Visualizations

As no signaling pathways or experimental workflows for N-benzhydryloxan-4-amine have
been described in the literature, the creation of corresponding diagrams is not possible.

In conclusion, while the chemical structure of N-benzhydryloxan-4-amine is defined, its
biological properties remain uncharacterized in the public domain. Further research is required
to understand its pharmacological significance and to enable a meaningful comparison with
other benzhydryl compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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